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Compound of Interest

Compound Name: PL-100

Cat. No.: B1678511

Technical Support Center: Tinosorb S

This technical support center provides guidance for researchers, scientists, and drug
development professionals on addressing the potential for eye irritation when formulating with
Tinosorb S (Bis-Ethylhexyloxyphenol Methoxyphenyl Triazine) in spray applications.

Frequently Asked Questions (FAQSs)

Q1: What is the official regulatory stance on the eye irritation potential of Tinosorb S?

Al: Tinosorb S is generally considered to have a low potential for eye irritation. The Scientific
Committee on Consumer Safety (SCCS) has concluded that Bis-Ethylhexyloxyphenol
Methoxyphenyl Triazine is safe for use as a UV filter in cosmetic products at concentrations up
to 10%. The available data from standardized tests, such as the Bovine Corneal Opacity and
Permeability (BCOP) assay, indicate that Tinosorb S is not an eye irritant.

Q2: Why might a spray formulation containing Tinosorb S show potential for eye irritation?

A2: While Tinosorb S itself has a low irritation potential, the final formulation of a spray product
can contribute to eye irritation. Key factors include:

e Propellants and Solvents: Certain propellants (e.g., flammable gases) and solvents (e.g.,
alcohol) used in aerosol sprays can cause significant eye irritation if sprayed directly into the
eyes.
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 Particle Size and Distribution: The size of the atomized particles can influence their potential
to reach and interact with the ocular surface.

o Other Ingredients: Other components in the formulation, such as fragrances, preservatives,
or penetration enhancers, may be the primary cause of irritation.

» Concentration and Bioavailability: The vehicle system can influence the bioavailability of
Tinosorb S and other ingredients on the ocular surface, potentially increasing their interaction
with eye tissues.

Q3: We are observing unexpected eye irritation in our Tinosorb S spray formulation during pre-
clinical testing. What are the likely causes?

A3: If you are observing eye irritation, it is less likely to be caused by Tinosorb S itself and more
likely due to other formulation components or physical effects of the spray. Consider the
following troubleshooting steps:

o Evaluate the Chassis: Test the base formulation (vehicle) without Tinosorb S to determine if
the irritation is inherent to the other ingredients.

o Check for Ingredient Interactions: Assess potential interactions between Tinosorb S and
other components that could lead to the formation of irritating by-products.

e Analyze Spray Characteristics: Examine the spray pattern, particle size distribution, and the
force of the spray, as these can physically irritate the eyes.

o Review the Preservative System: Some preservatives are known eye irritants. Ensure the
chosen preservative is suitable for products used near the eyes and is used at the
recommended concentration.

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving eye irritation issues in
spray formulations containing Tinosorb S.

Issue: Positive Eye Irritation Signal in an In Vitro Ocular Irritation Test
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Diagram: Troubleshooting Workflow

Start: Unexpected Eye Irritation Detected

Step 1: Isolate Variables
Test Placebo Formulation (without Tinosorb S)

Is the Placebo Irritating?

Conclusion: Irritation is likely due to the Conclusion: Irritation is potentially linked to
formulation vehicle (solvents, propellants, etc.). Tinosorb S or its interaction with the vehicle.

Action: Re-evaluate and modify the Step 2: Investigate Tinosorb S Interaction Step 3: Evaluate Physical Spray Characteristics
chassis components. Consider milder solvents - Assess solubility and stability in the formula. - Measure particle size distribution.
or alternative delivery systems. - Analyze for potential irritating by-products. - Assess spray pattern and velocity.

Action: Modify formulation to improve Action: Adjust nozzle and valve system
Tinosorb S compatibility. Consider to create a softer, finer mist. Reduce
encapsulation or alternative emollients. propellant concentration if possible.
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Caption: Troubleshooting workflow for eye irritation.

Quantitative Data Summary

The following table summarizes the eye irritation data for Tinosorb S from key regulatory
assessments.
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Experimental Protocols

Protocol: Bovine Corneal Opacity and Permeability (BCOP) Assay (OECD TG 437)

This is a generalized protocol for assessing the eye irritation potential of a formulation.

1. Objective: To evaluate the potential of a test chemical or formulation to cause severe eye

damage by measuring its effects on corneal opacity and permeability in isolated bovine

corneas.

2. Materials:

» Fresh bovine eyes from a local abattoir

e Corneal holders

o Opacitometer

e Spectrophotometer

e Culture medium (e.g., MEM)

o Test substance (your spray formulation)
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» Positive and negative controls (e.g., ethanol and saline)

3. Methodology:

Diagram: BCOP Assay Workflow

Preparation Exposure & Incubation Analysis

»f comeal o[ Baseline Opacit . of o bation postExposre MMM Permeabil wilty Test alculate In Vitro
[ Bovine Eye Collection andMounting | |  Measurement (e g 7sn uLI 10 m n) (e.9., 2 hours at 32°C) acity Measurement (So ﬁ jum Fluorescein) Irrtation

Score (IVIS)

Click to download full resolution via product page

Caption: Generalized BCOP assay workflow.

o Step 1: Corneal Preparation: Isolate the cornea from the bovine eye and mount it in a holder,
creating an anterior and posterior chamber.

o Step 2: Baseline Measurement: Measure the baseline opacity of each cornea using an
opacitometer.

o Step 3: Application of Test Substance: Apply the test formulation to the anterior surface of the
cornea. For a spray, this may involve collecting the sprayed liquid and applying a
standardized volume (e.g., 750 pL).

» Step 4: Incubation: Incubate the cornea for a defined period (e.g., 10 minutes for non-
surfactants).

o Step 5: Post-Exposure Measurements:

o Opacity: Rinse the cornea and measure the opacity again. The change in opacity is
calculated.

o Permeability: Add sodium fluorescein to the anterior chamber. After incubation, measure
the amount of dye that has passed through to the posterior chamber using a
spectrophotometer.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1678511?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

e Step 6: Calculation: Calculate the In Vitro Irritation Score (IVIS) using the formula: IVIS =
Mean Opacity Value + (15 x Mean Permeability OD490 Value). The IVIS is then used to
classify the irritation potential according to OECD TG 437 guidelines.

Contributing Factors to Eye Irritation in Sprays

The following diagram illustrates the interplay of factors that can lead to eye irritation in a
finished spray product, even with non-irritating active ingredients like Tinosorb S.

Diagram: Factors in Spray Formulation Irritation
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Caption: Factors influencing eye irritation in sprays.

 To cite this document: BenchChem. [Addressing eye irritation potential of Tinosorb S in
sprays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678511#addressing-eye-irritation-potential-of-
tinosorb-s-in-sprays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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